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A Comparative Analysis of PVDC and PVDF: Chemical Resistance and Thermal Stability

For researchers, scientists, and drug development professionals, selecting the appropriate

polymer is a critical decision that can significantly impact the performance and longevity of

products and experiments. Polyvinylidene chloride (PVDC) and Polyvinylidene fluoride (PVDF)

are two high-performance fluoropolymers often considered for applications demanding

excellent chemical resistance and thermal stability. This guide provides an objective

comparison of these two materials, supported by available data and standardized experimental

protocols, to aid in making an informed selection.

Data Presentation
The following tables summarize the key chemical resistance and thermal stability properties of

PVDC and PVDF.

Table 1: Comparison of Chemical Resistance
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Chemical Class PVDC PVDF

Acids (Dilute) Good Excellent

Acids (Concentrated) Good

Excellent (Resistant to strong

acids like hydrofluoric and

nitric acid)[1]

Alkalis Good
Good (Not resistant to hot

bases)[1]

Alcohols Good Good

Aromatic Hydrocarbons Fair Good

Halogens Good
Excellent (Resistant to chlorine

and bromine)[1]

Ketones Fair
Fair to Poor (e.g., Acetone is

rated as "Severe Effect")[2]

Organic Solvents Good (Insoluble in most)[3] Excellent[1]

Oils and Greases Good Excellent[1]

Table 2: Comparison of Thermal Stability

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.alfagomma.com/wp-content/uploads/2024/06/PVC-CHART.pdf
https://www.alfagomma.com/wp-content/uploads/2024/06/PVC-CHART.pdf
https://www.alfagomma.com/wp-content/uploads/2024/06/PVC-CHART.pdf
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3D4RYJkyriLrE&q=EgSTtsn-GPOFjMgGIjApLNodN-XdXXjj3PYyZYXTYtg0XIU4_TLHw28J-GGJ6azjzpketLXSJPJzXWDKuroyAnJSWgFD
https://www.plastexmatting.com/uploads/policies/Plastex-chemical-resistance-statement-metric.pdf
https://www.alfagomma.com/wp-content/uploads/2024/06/PVC-CHART.pdf
https://www.alfagomma.com/wp-content/uploads/2024/06/PVC-CHART.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property PVDC PVDF

Melting Point 190 - 205 °C ~177 °C[4][5]

Glass Transition Temperature

(Tg)
-18 to -11 °C ~ -35 °C[6]

Heat Deflection Temperature

(HDT)
Not specified

121 °C @ 0.455 MPa (66 psi)

85 °C @ 1.82 MPa (264 psi)

Maximum Continuous Service

Temperature
60 - 95 °C Up to 150 °C[4][5][6]

Coefficient of Linear Thermal

Expansion (α)
190 x 10⁻⁶ /°C 128 x 10⁻⁶ /°C

Thermal Degradation
Decomposes above 125°C,

releasing HCl[3]
Stable up to 400°C[7]

Experimental Protocols
The data presented in this guide is typically determined using standardized testing methods to

ensure reproducibility and comparability.

Chemical Resistance Testing (ASTM D543)
The evaluation of a plastic's resistance to chemical reagents is standardized by ASTM D543.[8]

[9][10] This practice provides a framework for assessing the changes in material properties

after chemical exposure.

Methodology:

Specimen Preparation: Standardized specimens of the polymer are prepared. Their initial

weight, dimensions, and mechanical properties (such as tensile strength and elongation) are

measured and recorded.[11]

Chemical Exposure: The specimens are immersed in the chemical reagent for a specified

duration and at a controlled temperature.[11] The standard also allows for other exposure

methods like spraying or wiping to simulate different real-world conditions.[9]
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Post-Exposure Evaluation: After the exposure period, the specimens are removed, cleaned,

and dried. Their weight and dimensions are measured again to determine any swelling or

degradation.

Mechanical Testing: The mechanical properties of the exposed specimens are re-tested.

Data Analysis: The percentage change in weight, dimensions, and mechanical properties are

calculated and reported. Visual changes such as discoloration, cracking, or crazing are also

noted.[9]

Thermal Stability Testing
Several ASTM standards are employed to characterize the thermal stability of polymers.

Melting Point and Glass Transition Temperature (ASTM D3418): This method utilizes

Differential Scanning Calorimetry (DSC) to determine the temperatures at which a polymer

transitions from a glassy to a rubbery state (Tg) and from a solid to a liquid state (melting

point).[12]

Heat Deflection Temperature (ASTM D648): This test determines the temperature at which a

polymer sample deforms under a specified load.[12] A standard test bar is subjected to a

flexural load, and the temperature of the surrounding heat transfer medium is increased at a

constant rate. The temperature at which the bar deflects a specific distance is recorded as

the HDT.

Coefficient of Linear Thermal Expansion (ASTM D696 or ASTM E831): These methods

measure the change in length of a material per unit change in temperature. A dilatometer or

a thermomechanical analyzer (TMA) is used to measure the dimensional changes of a

specimen as it is heated or cooled.

Heat Aging (ASTM D3045): This practice is used to assess the long-term thermal stability of

plastics.[13] Specimens are exposed to elevated temperatures for extended periods, and the

changes in their physical properties are monitored over time.
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The following diagram provides a visual summary of the key comparative aspects of PVDC and

PVDF.

PVDC

PVDF
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Higher Thermal Stability
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Click to download full resolution via product page

Caption: A comparison of key properties of PVDC and PVDF.

Conclusion
Both PVDC and PVDF offer robust performance characteristics, but they are not

interchangeable.

PVDC is particularly noteworthy for its exceptional barrier properties against gases and water,

making it a common choice in packaging applications. Its chemical resistance is generally

good, especially against acids and alkalis. However, its thermal stability is a significant

limitation, as it begins to decompose at temperatures close to its melting point.[3]

PVDF, on the other hand, exhibits superior thermal stability with a higher continuous service

temperature and excellent resistance to a broader range of chemicals, including strong acids

and halogens.[1][4][5] Its inherent UV resistance and unique piezoelectric properties further
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expand its utility in demanding applications such as chemical processing, high-purity water

systems, and advanced electronics.

For applications requiring the utmost in chemical inertness and performance at elevated

temperatures, PVDF is generally the superior choice. Where exceptional barrier performance at

moderate temperatures is the primary driver and cost is a significant factor, PVDC may be a

suitable alternative. The selection process should always involve a thorough evaluation of the

specific chemical exposures, thermal conditions, and mechanical stresses expected in the end-

use application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [PVDC versus PVDF: A comparison of chemical
resistance and thermal stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199687#pvdc-versus-pvdf-a-comparison-of-
chemical-resistance-and-thermal-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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